Cas no 69502-32-5 (Tos-PEG2-THP)
Tos-PEG2-THP Chemical and Physical Properties
Names and Identifiers
-
- Tos-PEG2-THP
- 2-[2-(Oxan-2-yloxy)ethoxy]ethyl 4-methylbenzenesulfonate
- 1-(Tosyloxy)-5-(tetrahydro-2H-pyran-2-yloxy)-3-oxapentane
- DB-147949
- SCHEMBL18640178
- CS-0147893
- 2-[2-(oxan-2-yloxy)ethoxy]ethyl 4-methylbenzene-1-sulfonate
- 2-(2-((Tetrahydro-2H-pyran-2-yl)oxy)ethoxy)ethyl 4-methylbenzenesulfonate
- HY-132020
- Ethanol, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-, 1-(4-methylbenzenesulfonate)
- F82825
- 69502-32-5
- MS-25288
-
- Inchi: 1S/C16H24O6S/c1-14-5-7-15(8-6-14)23(17,18)22-13-11-19-10-12-21-16-4-2-3-9-20-16/h5-8,16H,2-4,9-13H2,1H3
- InChI Key: MYIMMUFXKWKAID-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOC1CCCCO1
Computed Properties
- Exact Mass: 344.12935965g/mol
- Monoisotopic Mass: 344.12935965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 9
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 79.4
Tos-PEG2-THP Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-132020-100mg |
Tos-PEG2-THP |
69502-32-5 | 100mg |
¥451 | 2025-04-16 | ||
| MedChemExpress | HY-132020-250mg |
Tos-PEG2-THP |
69502-32-5 | 250mg |
¥530 | 2025-04-16 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBY1325-100MG |
2-(2-tetrahydropyran-2-yloxyethoxy)ethyl 4-methylbenzenesulfonate |
69502-32-5 | 95% | 100mg |
¥349.00 | 2023-05-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBY1325-250MG |
2-(2-tetrahydropyran-2-yloxyethoxy)ethyl 4-methylbenzenesulfonate |
69502-32-5 | 95% | 250mg |
¥580.00 | 2023-05-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBY1325-1G |
2-(2-tetrahydropyran-2-yloxyethoxy)ethyl 4-methylbenzenesulfonate |
69502-32-5 | 95% | 1g |
¥1155.00 | 2023-05-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBY1325-5G |
2-(2-tetrahydropyran-2-yloxyethoxy)ethyl 4-methylbenzenesulfonate |
69502-32-5 | 95% | 5g |
¥3841.00 | 2023-05-08 | |
| 1PlusChem | 1P02492Y-100mg |
Tos-PEG2-THP |
69502-32-5 | 100mg |
$97.00 | 2024-04-22 | ||
| 1PlusChem | 1P02492Y-250mg |
Tos-PEG2-THP |
69502-32-5 | 250mg |
$145.00 | 2024-04-22 | ||
| Aaron | AR0249BA-100mg |
Tos-PEG2-THP |
69502-32-5 | 95% | 100mg |
$51.00 | 2025-02-13 | |
| Aaron | AR0249BA-250mg |
Tos-PEG2-THP |
69502-32-5 | 95% | 250mg |
$60.00 | 2025-02-13 |
Tos-PEG2-THP Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Tos-PEG2-THP
Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 69502-32-5 and Tos-PEG2-THP
The chemical compound with CAS number 69502-32-5 and the product Tos-PEG2-THP have recently gained significant attention in chemical biology and pharmaceutical research. These molecules serve as important building blocks and intermediates in the synthesis of various bioactive compounds and drug delivery systems. This research brief provides an up-to-date overview of their applications, synthetic methodologies, and biological relevance based on the latest scientific literature.
69502-32-5, a chemical intermediate with specific structural features, has been utilized in several novel synthetic pathways. Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrate its application in creating protease-resistant peptide analogs. The compound's unique chemical properties enable selective modifications that enhance the stability of therapeutic peptides while maintaining their biological activity.
Tos-PEG2-THP (Tosyl-Polyethylene Glycol-Tetrahydropyran) has emerged as a versatile linker molecule in bioconjugation chemistry. A 2024 study in Bioconjugate Chemistry highlights its superior performance in antibody-drug conjugate (ADC) development compared to traditional linkers. The THP protecting group offers improved stability during synthesis while the PEG spacer enhances solubility and reduces aggregation of the final conjugate.
Recent advancements in synthetic methodologies have significantly improved the production efficiency of both 69502-32-5 and Tos-PEG2-THP. A Nature Protocols publication (2023) describes an optimized three-step synthesis of 69502-32-5 with 85% overall yield, while Organic Process Research & Development reports a continuous flow process for Tos-PEG2-THP production that reduces purification steps and increases scalability.
The application of these compounds in targeted drug delivery represents one of the most promising research directions. Several preclinical studies have demonstrated that drug conjugates incorporating Tos-PEG2-THP show enhanced tumor accumulation and reduced off-target effects. Particularly notable is their use in next-generation PROTAC (PROteolysis TArgeting Chimera) molecules, where they contribute to improved pharmacokinetic properties.
From a safety perspective, recent toxicological evaluations (Journal of Pharmaceutical Sciences, 2024) indicate that both compounds exhibit favorable profiles when used as pharmaceutical intermediates. However, researchers emphasize the importance of rigorous purification to remove potential byproducts that could affect downstream applications.
Looking forward, the integration of these building blocks with emerging technologies like AI-assisted drug design and nanomedicine platforms presents exciting opportunities. Several research groups are currently exploring computational approaches to optimize their incorporation into novel drug candidates, with preliminary results showing promise in addressing previously challenging drug targets.
In conclusion, 69502-32-5 and Tos-PEG2-THP continue to play pivotal roles in advancing chemical biology and pharmaceutical research. Their versatility, improved synthetic accessibility, and demonstrated biological utility position them as valuable tools for developing next-generation therapeutics. Ongoing research is expected to further expand their applications and potentially uncover novel functions in drug discovery and development.
69502-32-5 (Tos-PEG2-THP) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)